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Compound of Interest

Compound Name: Phenylacetic acid

Cat. No.: B3395739

An In-depth Technical Guide to the Chemical and Physical Properties of Crystalline
Phenylacetic Acid

Introduction

Phenylacetic acid (PAA), also known as a-toluic acid, is an organic compound containing a
phenyl functional group and a carboxylic acid functional group. It exists as a white, glossy
crystalline solid with a characteristic honey-like odor. In addition to its use in fragrances and as
a precursor in the synthesis of various organic compounds, PAA is also a known auxin, a class
of plant hormones, and has been studied for its role in biological systems. This guide provides
a comprehensive overview of the core chemical and physical properties of crystalline
phenylacetic acid, tailored for researchers, scientists, and drug development professionals.

Chemical Properties

The chemical behavior of phenylacetic acid is primarily determined by its carboxylic acid
group, which allows it to undergo reactions such as esterification and amide formation. The
adjacent phenyl group influences its acidity and provides a site for aromatic substitution
reactions.

Table 1: General Chemical Properties of Phenylacetic Acid
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Property Value
Chemical Formula CsHsO2
Molecular Weight 136.15 g/mol
pKa (in water at 25°C) 4.31

Acidity Weakly acidic

Common Reactions

Esterification, amide formation, reduction of the
carboxylic acid, electrophilic aromatic

substitution

Physical Properties

The physical characteristics of crystalline PAA are critical for its handling, storage, and

formulation in various applications.

Table 2: Physical Properties of Crystalline Phenylacetic Acid

Property Value

Appearance White, glossy, crystalline solid
Odor Honey-like, floral

Melting Point 76-78 °C

Boiling Point 265.5 °C

Solubility in Water

1.66 g/100 mL at 20 °C

Solubility in Organic Solvents

Soluble in ethanol, diethyl ether, and acetone

Density

1.081 g/cm3 at 25 °C

Vapor Pressure

0.002 mmHg at 25 °C

Experimental Protocols
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Detailed methodologies are essential for the accurate and reproducible characterization of
phenylacetic acid.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which crystalline phenylacetic acid
transitions from a solid to a liquid.

Methodology:

Sample Preparation: A small quantity of dry, crystalline phenylacetic acid is finely powdered
using a mortar and pestle.

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a
height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into a calibrated melting point
apparatus.

e Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially,
but the rate should be reduced to 1-2 °C per minute as the temperature approaches the
expected melting point.

o Observation and Recording: The temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting) are recorded. This range is the melting point of the substance.

Determination of Aqueous Solubility (Shake-Flask
Method)

Objective: To determine the equilibrium solubility of phenylacetic acid in water at a specific
temperature.

Methodology:

o System Preparation: An excess amount of crystalline phenylacetic acid is added to a
known volume of deionized water in a sealed, airtight flask.
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o Equilibration: The flask is placed in a constant-temperature water bath or shaker (e.g., at 20
°C) and agitated for a sufficient duration (typically 24-48 hours) to ensure equilibrium is
reached between the dissolved and undissolved solid.

o Phase Separation: The suspension is allowed to stand at the constant temperature to allow

the undissolved solid to settle.

o Sampling and Filtration: A sample of the supernatant is withdrawn using a syringe and
immediately filtered through a membrane filter (e.g., 0.45 um) to remove any suspended

solid particles.

e Analysis: The concentration of phenylacetic acid in the clear filtrate is quantified using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection or by titration with a standardized solution of sodium hydroxide.

Visualized Workflows and Relationships
Experimental Workflow for PAA Characterization

This diagram outlines a standard workflow for the comprehensive physicochemical
characterization of a crystalline phenylacetic acid sample.
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Physicochemical Characterization Workflow for PAA

Phenylacetic Acid as a Precursor in Penicillin G

Synthesis

Phenylacetic acid is a critical precursor in the industrial biosynthesis of Penicillin G, a widely

used antibiotic. This diagram illustrates this key relationship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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